Cas no 1806868-02-9 (2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1806868-02-9
• MF: C₇H₅Cl₂F₂NO
• MW: 228.023506879807
• CID: 4866985
• Update Time: 2025-06-10

2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H5Cl2F2NO/c8-2-3-5(13)1-4(7(10)11)12-6(3)9/h1,7H,2H2,(H,12,13)
• InChI Key： LQCISHHDHWITOV-UHFFFAOYSA-N
• SMILES： ClC1=C(CCl)C(C=C(C(F)F)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine

Comprehensive Overview of 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806868-02-9)

2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806868-02-9) is a specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique chloromethyl and difluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a hydroxypyridine core, allows for versatile applications, particularly in the development of novel crop protection agents and bioactive molecules.

In recent years, the demand for pyridine-based compounds has surged due to their efficacy in addressing global challenges such as sustainable agriculture and pest resistance. Researchers and industry professionals frequently search for terms like "pyridine derivatives in agrochemicals" or "chloromethyl-substituted pyridines", reflecting the growing interest in this chemical space. The difluoromethyl group in 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine is particularly noteworthy, as it enhances the compound's stability and bioactivity, making it a focal point for innovation.

The synthesis and applications of CAS No. 1806868-02-9 are often discussed in the context of green chemistry and environmental sustainability. With increasing regulatory scrutiny on traditional agrochemicals, the industry is shifting toward safer, more efficient alternatives. This compound's potential as a building block for eco-friendly pesticides aligns with trends like "green synthesis of pyridines" and "low-residue crop protection", which dominate current scientific discourse. Its hydroxypyridine moiety also opens doors for pharmaceutical research, particularly in designing molecules with improved metabolic profiles.

From a technical perspective, 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)-4-hydroxypyridine offers a balance of reactivity and selectivity, making it a preferred choice for multi-step synthetic routes. Its chloromethyl group serves as a versatile handle for further functionalization, while the difluoromethyl substituent contributes to lipophilicity—a critical factor in bioavailability. These attributes are frequently explored in queries such as "pyridine modification techniques" and "fluorine in agrochemical design", underscoring the compound's relevance in modern chemistry.

In conclusion, CAS No. 1806868-02-9 represents a compelling example of how tailored molecular design can address contemporary challenges in agriculture and medicine. Its structural features, including the hydroxypyridine core and difluoromethyl group, position it as a key player in the development of next-generation solutions. As research continues to evolve, this compound is poised to remain at the forefront of discussions on "advanced heterocyclic chemistry" and "sustainable chemical innovation".